N-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-amine
Overview
Description
“N-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-amine” is a compound that belongs to the class of thieno[3,2-d]pyrimidines . Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities .
Synthesis Analysis
The synthesis of thieno[3,2-d]pyrimidin-4-ones, which includes “N-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-amine”, often involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal . Another method involves heating 3-amino-thiophene-2-carboxamides with either triethyl orthoformate or formic acid .Chemical Reactions Analysis
Thieno[3,2-d]pyrimidin-4-amines have been reported to inhibit Cyt-bd, and an initial structure–activity-relationship (SAR) of 13 compounds in three mycobacterial strains has been reported .Scientific Research Applications
Anticancer Research
Thieno[3,2-d]pyrimidine derivatives have been identified as having significant potential in anticancer therapy. They are structurally analogous to purines, which are critical components of DNA and RNA. This structural similarity allows these compounds to interact with various biological targets, such as enzymes and receptors involved in cancer cell proliferation . The specific compound could be investigated for its efficacy in inhibiting protein kinases, which are often mutated in cancer cells and play a crucial role in oncogenesis .
Antibacterial and Antifungal Applications
The thieno[3,2-d]pyrimidine scaffold is known for its broad biological applications, including antibacterial and antifungal activities. By designing derivatives of N-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-amine, researchers can explore their effectiveness against various microorganisms. This could lead to the development of new antimicrobial agents that are more effective against resistant strains .
Enzyme Inhibition Studies
Enzyme inhibition is a key area of research for developing new therapeutic agents. Thieno[3,2-d]pyrimidine derivatives can be designed to target specific enzymes within cellular pathways. For instance, docking studies can be conducted to model the binding affinity of these compounds towards enzymes like acetyl-CoA carboxylase, which plays a role in fatty acid biosynthesis .
Synthetic Chemistry
The compound serves as a versatile synthon in synthetic chemistry. It can be used to prepare various thieno[3,2-d]pyrimidine derivatives, which can then be further modified to create a wide range of chemical entities. These synthetic routes can lead to the discovery of new compounds with potential pharmaceutical applications .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3OS/c1-13-4-3-10-9-8-7(2-5-14-8)11-6-12-9/h2,5-6H,3-4H2,1H3,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIKVGCOFOZMMGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=NC=NC2=C1SC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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